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Compound of Interest

Compound Name:
(3R)-3,5-dimethylmorpholine

hydrochloride

CAS No.: 1542268-33-6

Cat. No.: B15050064

Get Quote

Technical Guide: Safety, Handling, and Toxicity of Dimethylmorpholine Hydrochloride

Executive Summary & Chemical Identity
Dimethylmorpholine Hydrochloride is a critical heterocyclic building block in pharmaceutical and

agrochemical development. While several isomers exist, 2,6-dimethylmorpholine hydrochloride

is the most industrially significant, serving as the key intermediate for the antifungal drug

Amorolfine and the fungicide Fenpropimorph.

This guide provides a technical deep-dive into the safety profile, toxicological data, and

handling protocols for dimethylmorpholine hydrochloride, with a primary focus on the 2,6-

isomer (cis/trans mixture). It distinguishes critical differences between the volatile, corrosive

free base and the solid, irritant hydrochloride salt—a distinction often overlooked in generic

safety databases.
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Property
2,6-Dimethylmorpholine
HCl

3,5-Dimethylmorpholine
HCl

CAS Number
59229-60-6 (cis-isomer

salt)141-91-3 (Free Base)
154596-17-5 (cis-isomer salt)

Structure

Six-membered ether/amine

ring with methyls at 2,6

positions.

Methyls at 3,5 positions

(adjacent to Nitrogen).

Physical State
White to off-white crystalline

solid.
White crystalline solid.

Molecular Weight 151.63 g/mol 151.63 g/mol

Solubility
Highly soluble in water,

methanol.
Soluble in water.

Acidity (pKa) ~7.4 (Conjugate acid) ~7.0 (Conjugate acid)

Hazard Identification (GHS Classification)
Unlike its free base counterpart—which is a flammable liquid and corrosive—the hydrochloride

salt is a stable solid. However, it retains significant health hazards due to the amine

functionality and acidity upon hydrolysis.

GHS Label Elements (2,6-Dimethylmorpholine HCl)
Signal Word:WARNING

Pictograms:

(Irritant/Harmful)

Hazard Statements (H-Codes)
H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[3]
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H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[4]

Note: Some high-purity grades may be classified as H314 (Causes severe skin burns)

depending on residual acidity. Always verify the specific lot SDS.

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/eye protection/face protection.[1][3][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][3][5]

Remove contact lenses if present and easy to do.[1][3][5] Continue rinsing.[3]

Toxicological Profile
The toxicity of dimethylmorpholine HCl is largely driven by the morpholine ring's metabolic fate

and the compound's local irritant properties.

Acute Toxicity Data
Data derived from free base equivalents adjusted for molecular weight.

Route Species Value (Approx.) Classification

Oral LD50 Rat 1,200 – 1,600 mg/kg Category 4 (Harmful)

Dermal LD50 Rabbit > 1,000 mg/kg Category 4 (Harmful)

Inhalation LC50 Rat
Not determined for

salt
Likely Irritant (Dust)

Systemic & Chronic Effects
Target Organs: Liver and Kidneys. Morpholine derivatives can undergo nitrosation in the

presence of nitrites (e.g., in the stomach) to form N-nitrosamines, which are potent

carcinogens. Strict separation from nitrosating agents is required.
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Genotoxicity: Generally negative in Ames tests (Salmonella typhimurium) without metabolic

activation.

Respiratory Sensitization: Prolonged inhalation of dust may cause "blue vision" (glaucopsia)

or halo vision, a temporary disturbance common with amine exposure, though less severe

than with volatile amines.

Technical Workflow: Neutralization & Free-Basing
In drug development, the HCl salt is often used for storage stability, but the free base is

required for nucleophilic substitution reactions. The following protocol ensures safe conversion

without generating runaway exotherms.

Protocol: Quantitative Generation of Free Base
Dissolution: Dissolve 10 mmol dimethylmorpholine HCl in minimal distilled water (approx. 5

mL).

Basification: Slowly add 20% NaOH solution dropwise at 0°C until pH > 12. Caution:

Exothermic.

Extraction: Extract the aqueous layer 3x with Dichloromethane (DCM) or Ethyl Acetate.

Drying: Dry combined organics over anhydrous

.

Concentration: Remove solvent under reduced pressure (keep bath < 40°C due to volatility

of the free base).

Visual Workflow: Salt-to-Base Conversion

Dimethylmorpholine HCl
(Solid Salt)

Dissolve in H2O
(Endothermic)

Add 20% NaOH
(pH > 12, Exothermic)

 Cool to 0°C Extract w/ DCM
(3x)

Dry (Na2SO4) &
Filter

Rotary Evaporation
(Bath < 40°C)

Dimethylmorpholine
(Free Base Liquid)

Click to download full resolution via product page
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Figure 1: Step-by-step neutralization workflow for converting the stable HCl salt into the

reactive free base amine.

Safe Handling & Emergency Procedures
Engineering Controls

Solids (Salt): Handle in a Class II Biological Safety Cabinet or chemical fume hood if fine

dust generation is expected.

Liquids (Free Base):Mandatory fume hood use.[2] The free base has a flash point of ~41°C

(106°F) and is flammable.[4]

Personal Protective Equipment (PPE) Decision Tree

Handling Dimethylmorpholine

Physical State?

HCl Salt (Solid) Free Base (Liquid)

PPE: Nitrile Gloves,
Lab Coat, Safety Glasses
(Dust Mask if open bench)

PPE: Double Nitrile Gloves,
Chemical Splash Goggles,

Face Shield (if pouring)

Ventilation:
Fume Hood REQUIRED

Click to download full resolution via product page

Figure 2: PPE selection logic based on the physical state of the compound.

Spill Cleanup Protocol
Evacuate: If free base (liquid) is spilled, evacuate due to flammability. If salt (solid), isolation

is sufficient.
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PPE: Don appropriate PPE (see Figure 2).

Neutralization (Liquid Spills): Cover with weak acid (e.g., citric acid) to neutralize the amine,

then absorb with vermiculite.

Collection (Solid Spills): Sweep up carefully to avoid dust generation. Do not use a vacuum

cleaner unless it is explosion-proof and HEPA-filtered.

Disposal: Incineration in a licensed chemical waste facility. Code: Amine-containing organic

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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